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Compound of Interest

Compound Name: Leustroducsin C

Cat. No.: B15574867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Leustroducsins are a family of natural products isolated from Streptomyces platensis,

belonging to the phoslactomycin family of compounds.[1][2] These molecules, including

Leustroducsin C, are recognized for their potent and selective inhibition of protein

serine/threonine phosphatase 2A (PP2A), a critical enzyme involved in cellular processes such

as growth, signaling, and apoptosis.[1][2][3] Due to their biological activities, which include

antifungal, antibacterial, and antitumor properties, leustroducsins are of significant interest in

biomedical research and drug development.[1][2]

These application notes provide a comprehensive guide for the use of Leustroducsin C in

primary cell culture experiments. The protocols outlined below are based on best practices for

handling primary cells and information derived from studies on the closely related compound,

Leustroducsin B, due to the limited availability of specific data for Leustroducsin C.

Mechanism of Action
Leustroducsin C exerts its biological effects primarily through the inhibition of Protein

Phosphatase 2A (PP2A). PP2A is a major serine/threonine phosphatase that plays a crucial

role in regulating various signaling pathways. By inhibiting PP2A, Leustroducsin C can

modulate the phosphorylation status of numerous substrate proteins, thereby influencing
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downstream cellular events. For instance, the related compound Leustroducsin B has been

shown to activate the NF-κB signaling pathway.[1]

Signaling Pathway of Related Leustroducsin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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